Cas no 83467-47-4 (1H-Benzimidazole,6-fluoro-2-(5-nitro-2-furanyl)-)

• Product name: 1H-Benzimidazole,6-fluoro-2-(5-nitro-2-furanyl)-
• CAS No: 83467-47-4
• MF: C₁₁H₆FN₃O₃
• MW: 247.182045459747
• CID: 723420
• PubChem ID: 158393

1H-Benzimidazole,6-fluoro-2-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,6-fluoro-2-(5-nitro-2-furanyl)-
• 5-fluoro-(2'-nitrofuryl)-2-benzimidazole
• 6-fluoro-2-(5-nitrofuran-2-yl)-1H-benzimidazole
• 5-Fluoro-2-(5'-nitro-2'-furil)benzimidazolo
• FNFB
• 5-Fluoro-2-(5-nitro-2-furanyl)-1H-benzimidazole (2S-(1(R*(R*)),2-alpha,3-beta,7-beta))-
• NSC-603629
• 83467-47-4
• DTXSID50232359
• 1H-Benzimidazole, 5-fluoro-2-(5-nitro-2-furanyl)-, (2S-(1(R*(R*)),2-alpha,3-beta,7-beta))-
• SCHEMBL10688373
• 5-fluoro-2-(5-nitro-furyl)benzimidazole
• 5-Fluoro-2-(5'-nitro-2'-furyl)benzimidazole
• 5-Fluoro-2-(5'-nitro-2'-furil)benzimidazolo [Italian]
• NSC603629

• Inchi： InChI=1S/C11H6FN3O3/c12-6-1-2-7-8(5-6)14-11(13-7)9-3-4-10(18-9)15(16)17/h1-5H,(H,13,14)
• InChI Key： YKCVVHOLBKXNPV-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1F)NC(=N2)C3=CC=C(O3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.039
• Monoisotopic Mass: 247.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• Density: 1.552
• Boiling Point: 466.4°C at 760 mmHg
• Flash Point: 235.9°C
• Refractive Index: 1.678